2-amino-4-chlorobenzenecarboximidothioic acid

• IUPAC Name: 2-amino-4-chlorobenzenecarboximidothioic acid
• InChI: InChI=1S/C7H7ClN2S/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,9H2,(H2,10,11)
• InChI Key: LTKVCPVQNOQNKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)C(=N)S
• Molecular Formula: C7H7ClN2S
• Molecular Weight: 186.66 g/mol

Description

2-amino-4-chlorobenzenecarboximidothioic acid is a chemical compound with various applications in scientific research and industry. It is known for its unique properties and reactivity, making it a valuable compound in multiple fields.

Preparation Methods

The synthesis of 2-amino-4-chlorobenzenecarboximidothioic acid involves several steps and specific reaction conditions. The synthetic routes typically include:

Initial Reactants: The process begins with the selection of appropriate starting materials.

Reaction Conditions: Specific conditions such as temperature, pressure, and catalysts are employed to facilitate the reaction.

Purification: The final product is purified using techniques like crystallization or chromatography to ensure high purity.

Industrial production methods may vary, but they generally follow similar principles with an emphasis on scalability and cost-effectiveness.

Chemical Reactions Analysis

2-amino-4-chlorobenzenecarboximidothioic acid undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-amino-4-chlorobenzenecarboximidothioic acid has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is employed in biological studies to understand cellular processes and mechanisms.

Medicine: It has potential therapeutic applications and is used in drug development and testing.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of 2-amino-4-chlorobenzenecarboximidothioic acid involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context.